Cas no 1804369-30-9 (Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate)

• Product Name: Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate
• CAS No: 1804369-30-9
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4856653
• Update Time: 2025-06-18

Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-4-3-5(9(14)15-2)13-7(6(4)12)8(10)11/h3,8H,12H2,1-2H3
• InChI Key： YGOBBMYUSSGRSB-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)C=C(C(=O)OC)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate

Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate (CAS No. 1804369-30-9): An Overview

Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate (CAS No. 1804369-30-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its chemical name, is a member of the pyridine family and is characterized by its unique structural features, including a difluoromethyl group and an amino functionality. These characteristics contribute to its potential applications in various therapeutic areas.

The difluoromethyl group in Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate is particularly noteworthy due to its ability to enhance the metabolic stability and bioavailability of the compound. Fluorinated compounds are known for their improved pharmacokinetic properties, making them attractive candidates for drug development. Recent studies have shown that the presence of fluorine atoms can significantly affect the binding affinity and selectivity of molecules to their target receptors, thereby enhancing their therapeutic efficacy.

The amino functionality in Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate provides a versatile site for further chemical modification. This feature allows researchers to tailor the compound's properties for specific therapeutic applications. For instance, the amino group can be derivatized to introduce additional functional groups that can improve solubility, stability, or target specificity. This flexibility is crucial in the early stages of drug discovery and development.

In terms of its potential therapeutic applications, Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate has been investigated for its anti-inflammatory and anti-cancer properties. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on inflammatory cytokines and tumor growth. The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation and cancer progression, such as NF-κB and MAPK pathways.

One of the key challenges in developing Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate as a therapeutic agent is optimizing its pharmacokinetic profile. Researchers are actively exploring various prodrug strategies to enhance its oral bioavailability and reduce systemic toxicity. Prodrugs are inactive derivatives that are converted into active drugs through metabolic processes in the body, thereby improving their therapeutic index.

The safety profile of Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate is another critical aspect being evaluated in preclinical studies. Toxicology assessments have shown that this compound exhibits a favorable safety margin at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects in humans.

In addition to its therapeutic potential, Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate has also been studied for its utility as a research tool. Its unique structural features make it an excellent candidate for probing biological systems and understanding the molecular mechanisms underlying various diseases. For example, it has been used in cell-based assays to investigate the role of specific receptors and signaling pathways in disease pathogenesis.

The synthesis of Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate involves a series of well-defined chemical reactions that can be optimized for large-scale production. The key steps include the formation of the pyridine ring, introduction of the difluoromethyl group, and functionalization with the amino group. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and development settings.

In conclusion, Methyl 3-amino-2-(difluoromethyl)-4-methylpyridine-6-carboxylate (CAS No. 1804369-30-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits and utility as a research tool, make it an exciting area of ongoing investigation. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field.